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Compound of Interest

Compound Name:
6,7-Dimethoxy-4-coumarinylacetic

acid

Cat. No.: B017143 Get Quote

An In-depth Technical Guide to 6,7-Dimethoxycoumarin-4-acetic acid (CAS Number: 88404-26-

6)

For Researchers, Scientists, and Drug Development Professionals

Introduction
6,7-Dimethoxycoumarin-4-acetic acid, identified by CAS number 88404-26-6, is a fluorescent

molecule belonging to the coumarin family. Coumarins are a class of benzopyrone compounds,

many of which exhibit significant biological and pharmacological properties. This guide provides

a comprehensive overview of the properties, suppliers, and potential applications of 6,7-

Dimethoxycoumarin-4-acetic acid, with a focus on its utility in research and drug development.

Its inherent fluorescence makes it a valuable tool for various biochemical and cellular assays.

Core Properties
This section summarizes the key physical, chemical, and fluorescent properties of 6,7-

Dimethoxycoumarin-4-acetic acid.

Physicochemical and Fluorescent Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b017143?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 88404-26-6 [1][2]

Molecular Formula C₁₃H₁₂O₆ [1][2]

Molecular Weight 264.23 g/mol [1][2]

Appearance Off-White to Light Tan Solid

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO

Purity ≥98% (TLC)

Suppliers
6,7-Dimethoxycoumarin-4-acetic acid is available from various chemical suppliers catering to

the research and development sector. The following table lists some of the known suppliers.

Supplier Location

Santa Cruz Biotechnology Dallas, TX, USA

Amerigo Scientific

LGC Standards

Advent Bio

Coompo

Chemodex

abcr Gute Chemie

Alfa Chemistry Ronkonkoma, NY, USA

Shanghai Yuanye Bio-Technology Co., Ltd. Shanghai, China
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While a specific detailed protocol for the synthesis of 6,7-Dimethoxycoumarin-4-acetic acid was

not found in the immediate search results, a general and widely used method for synthesizing

coumarin-4-acetic acid derivatives is the Pechmann condensation. This reaction typically

involves the condensation of a phenol with a β-keto acid or its ester in the presence of an acid

catalyst.

For the synthesis of 6,7-Dimethoxycoumarin-4-acetic acid, the logical starting materials would

be 3,4-dimethoxyphenol and a suitable four-carbon dicarboxylic acid derivative or β-keto ester.

Illustrative Synthesis Workflow

Reactants

3,4-Dimethoxyphenol

Pechmann Condensation

Citric Acid or derivative Acid Catalyst
(e.g., H₂SO₄)

6,7-Dimethoxycoumarin-4-acetic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 6,7-Dimethoxycoumarin-4-acetic acid.

Experimental Protocols
Due to its fluorescent nature, 6,7-Dimethoxycoumarin-4-acetic acid is primarily used as a

fluorescent label or probe in various biological assays. The carboxylic acid group allows for its

conjugation to primary amines on biomolecules such as proteins and peptides.

General Protocol for Peptide Conjugation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b017143?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines a general procedure for conjugating a carboxylic acid-containing

fluorescent dye like 6,7-Dimethoxycoumarin-4-acetic acid to a peptide.

Materials:

6,7-Dimethoxycoumarin-4-acetic acid

Peptide with a free primary amine (e.g., N-terminus or lysine side chain)

N,N'-Dicyclohexylcarbodiimide (DCC) or other carbodiimide coupling agent

N-Hydroxysuccinimide (NHS)

Anhydrous, amine-free solvent (e.g., Dimethylformamide - DMF)

Reaction buffer (e.g., Phosphate-buffered saline - PBS, pH 7.4)

Purification system (e.g., HPLC)

Methodology:

Activation of the Carboxylic Acid:

Dissolve 6,7-Dimethoxycoumarin-4-acetic acid in anhydrous DMF.

Add 1.1 equivalents of NHS and 1.1 equivalents of DCC.

Stir the reaction mixture at room temperature for 2-4 hours to form the NHS ester. A white

precipitate of dicyclohexylurea will form.

Conjugation to the Peptide:

Dissolve the peptide in the reaction buffer (e.g., PBS).

Add the activated NHS ester solution dropwise to the peptide solution while stirring.

Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

Purification:
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Remove the precipitate by filtration.

Purify the fluorescently labeled peptide from unreacted dye and byproducts using reverse-

phase high-performance liquid chromatography (RP-HPLC).

Workflow for Peptide Conjugation

Activation Step
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6,7-Dimethoxycoumarin-
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Caption: Workflow for conjugating the coumarin dye to a peptide.

Biological Activity and Signaling Pathways
While direct studies on the signaling pathways affected by 6,7-Dimethoxycoumarin-4-acetic

acid are not readily available, research on structurally similar coumarin derivatives provides

insights into their potential biological activities. For instance, other dimethoxycoumarin

compounds have been shown to possess anti-inflammatory properties.

A study on 6,7-dimethoxy-4-methylcoumarin, a closely related compound, demonstrated its

ability to suppress the expression of pro-inflammatory mediators in lipopolysaccharide (LPS)-

induced RAW 264.7 macrophage cells. The mechanism of action was found to involve the

inactivation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase

(MAPK) signaling pathways. Specifically, it inhibited the phosphorylation of extracellular signal-
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regulated kinases (ERKs), c-Jun N-terminal kinase (JNK), and p38, and attenuated NF-κB

activation by inhibiting IκB-α phosphorylation.

Potential Anti-inflammatory Signaling Pathway
Based on the activity of a related compound, a potential signaling pathway inhibited by

dimethoxycoumarins is depicted below.
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Caption: Potential inhibition of inflammatory pathways by dimethoxycoumarins.

Conclusion
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6,7-Dimethoxycoumarin-4-acetic acid is a versatile fluorescent molecule with significant

potential in life sciences research and drug development. Its utility as a fluorescent label for

biomolecules, combined with the potential anti-inflammatory properties suggested by related

compounds, makes it a valuable tool for researchers. The provided information on its

properties, suppliers, and general experimental protocols serves as a foundational guide for its

application in the laboratory. Further research is warranted to fully elucidate its specific

biological activities and to develop optimized protocols for its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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